2-Chloro-3,6-difluorobenzonitrile
Overview
Description
2-Chloro-3,6-difluorobenzonitrile is a chemical compound with the molecular formula C7H2ClF2N . It has a molecular weight of 173.55 g/mol . This compound is used in proteomics research .
Molecular Structure Analysis
The InChI code for 2-Chloro-3,6-difluorobenzonitrile is1S/C7H2ClF2N/c8-7-4(3-11)5(9)1-2-6(7)10/h1-2H
. The compound’s structure includes a benzene ring with two fluorine atoms, one chlorine atom, and a nitrile group attached . Physical And Chemical Properties Analysis
2-Chloro-3,6-difluorobenzonitrile has a molecular weight of 173.55 g/mol . It has a XLogP3-AA value of 2.5, indicating its lipophilicity . The compound has no hydrogen bond donors, three hydrogen bond acceptors, and no rotatable bonds . Its exact mass and monoisotopic mass are 172.9843831 g/mol . The topological polar surface area is 23.8 Ų .Scientific Research Applications
2-Chloro-3,6-difluorobenzonitrile: A Comprehensive Analysis of Scientific Research Applications
Pharmaceutical Research: 2-Chloro-3,6-difluorobenzonitrile may serve as a precursor in the synthesis of various pharmaceutical compounds. Its nitrile group can be a versatile intermediate for modifications leading to drugs with anti-inflammatory or analgesic properties.
Agrochemical Development: This compound could be used in the development of new agrochemicals, such as pesticides or herbicides, due to its potential reactivity with other organic molecules to form compounds that can interfere with the growth of unwanted plants or pests.
Material Science: In material science, 2-Chloro-3,6-difluorobenzonitrile might be utilized in the creation of novel polymers or co-polymers that exhibit unique properties like increased resistance to heat or chemical degradation.
Organic Synthesis: As an intermediate in organic synthesis, this compound can be used to introduce fluorine atoms into larger organic molecules, which can significantly alter their chemical behavior and stability.
Proteomics Research: According to Santa Cruz Biotechnology, 2-Chloro-3,6-difluorobenzonitrile is used in proteomics research , which involves the study of proteomes and their functions.
Safety and Hazards
properties
IUPAC Name |
2-chloro-3,6-difluorobenzonitrile | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H2ClF2N/c8-7-4(3-11)5(9)1-2-6(7)10/h1-2H | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
AREWFYUZFHLWNH-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=C(C(=C1F)C#N)Cl)F | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H2ClF2N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
173.55 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
2-Chloro-3,6-difluorobenzonitrile | |
CAS RN |
886501-33-3 | |
Record name | 2-Chloro-3,6-difluorobenzonitrile | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=886501-33-3 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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